3-Methoxy-4,5-methylenedioxycinnamaldehyde

• CAS No.: 74683-19-5
• Product Name: 3-Methoxy-4,5-methylenedioxycinnamaldehyde
• Molecular Formula: C11H10O4
• Molecular Weight: 206.19 g/mol
• IUPAC Name: (E)-3-(7-methoxy-1,3-benzodioxol-5-yl)prop-2-enal
• Standard InChI: InChI=1S/C11H10O4/c1-13-9-5-8(3-2-4-12)6-10-11(9)15-7-14-10/h2-6H,7H2,1H3/b3-2+
• Standard InChIKey: IQMBSQBMNIILBR-NSCUHMNNSA-N
• Isomeric SMILES: COC1=CC(=CC2=C1OCO2)/C=C/C=O
• SMILES: COC1=CC(=CC2=C1OCO2)C=CC=O
• Canonical SMILES: COC1=CC(=CC2=C1OCO2)C=CC=O
• Appearance: Powder
• Melting Point: 136-137°C
• Physical Description: Solid
• Description: 3-Methoxy-4, 5-methylenedioxycinnamaldehyde belongs to the class of organic compounds known as benzodioxoles. These are organic compounds containing a benzene ring fused to either isomers of dioxole. Dioxole is a five-membered unsaturated ring of two oxygen atoms and three carbon atoms. 3-Methoxy-4, 5-methylenedioxycinnamaldehyde exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 3-methoxy-4, 5-methylenedioxycinnamaldehyde is primarily located in the cytoplasm. Outside of the human body, 3-methoxy-4, 5-methylenedioxycinnamaldehyde can be found in herbs and spices. This makes 3-methoxy-4, 5-methylenedioxycinnamaldehyde a potential biomarker for the consumption of this food product.
• PubChem Compound: 5319472
• Last Modified: Nov 11 2021